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Compound of Interest

Compound Name: 3-Ethyl-4-octanol

Cat. No.: B1633344

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physicochemical and olfactory properties of
3-Ethyl-4-octanol against other commercially significant fragrance compounds. The
information herein is intended to assist researchers in evaluating its potential for use in various
formulations. The comparison is supported by available quantitative data and established
experimental protocols for fragrance evaluation.

Section 1: Physicochemical and Olfactory
Properties

The performance and character of a fragrance compound are largely dictated by its physical
and chemical properties. Factors such as molecular weight, vapor pressure, and octanol-water
partition coefficient (logP) influence its volatility, substantivity (longevity), and behavior in
different product bases. While specific olfactory data for 3-Ethyl-4-octanol is not extensively
published, its properties can be compared with well-characterized fragrance molecules. 3-
Ethyl-4-octanol is a branched secondary alcohol, a class of molecules often associated with
waxy, mushroom-like, or woody scents in the fragrance industry.[1][2]

Table 1: Comparison of Physicochemical Properties
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3-Ethyl-4- .
Property 1-Octanol Linalool Iso E Super®
octanol
CAS Number 63126-48-7[3] 111-87-5 78-70-6 54464-57-2
Molecular
C10H220[3] CsH1s0 C10H180 C16H260
Formula
Molecular Weight
158.28[3] 130.23 154.25 234.38
(g/mol)
Boiling Point (°C)  Not Available 195 198 290 (approx.)
Vapor Pressure )
Not Available 0.08 0.17 0.0001 (approx.)
(Torr @ 25°C)
logP 3.4 (Computed)
3.0 2.9 5.5 (approx.)
(Octanol/Water) [3]
Not specified; ] Light, floral (lily Smooth, woody,
_ _ Waxy, aldehydic, L
Odor Profile likely woody, ) of the valley), ambergris-like,
citrus, rose _
earthy, or waxy. woody, citrus cedarwood
Odor Threshold ] )
Not Available 500[4] 6 Not Available

(ppb, in water)

Section 2: Experimental Protocols for Fragrance
Performance Evaluation

To objectively assess the performance of a fragrance compound, standardized analytical and

sensory methods are employed. These protocols allow for the characterization of odor quality,

intensity, and longevity.

2.1 Protocol for Odor Profile and Threshold Determination via Gas Chromatography-
Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the

separation capabilities of gas chromatography with the sensitivity of the human nose as a
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detector.[5][6] This allows for the identification of specific chemical compounds that are
responsible for the perceived aroma of a sample.[7]

Objective: To identify the odor-active compounds in a fragrance sample and determine their
individual odor detection thresholds.

Methodology:

Sample Preparation: The fragrance compound is diluted in a suitable solvent (e.g., ethanol)
to an appropriate concentration.

e Instrumentation: A gas chromatograph equipped with a column suitable for volatile
compound separation is used. The column effluent is split between a standard detector (e.g.,
Mass Spectrometer, MS) and a heated olfactory detection port (ODP).[8]

e Analysis: The sample is injected into the GC. As individual compounds elute from the
column, they are simultaneously detected by the MS for chemical identification and sniffed
by a trained sensory panelist at the ODP.[5]

o Data Collection: The panelist records the time, duration, intensity, and a qualitative
description of any odor detected.

o Threshold Determination (Dilution to Threshold Method): The sample is serially diluted and
re-analyzed. The concentration at which an odor is detected by 50% of the panelists is
defined as the odor threshold.[6]

2.2 Protocol for Substantivity (Longevity) Evaluation

Substantivity refers to the length of time a fragrance remains detectable on a substrate, such
as skin or fabric. It is a critical performance metric for most fragrance applications.[9]

Objective: To measure the perceived intensity of a fragrance compound over time.
Methodology:

o Substrate Application: A standardized amount of the fragrance, diluted in a base (e.g., 20%
in ethanol), is applied to a neutral substrate (e.qg., filter paper blotter or forearm of a panelist).
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» Sensory Panel: A panel of trained evaluators is used for the assessment.[10]

o Time-Intensity Measurement: Panelists evaluate the intensity of the fragrance at
predetermined time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8 hours) after application.

o Rating Scale: Intensity is rated on a labeled magnitude scale (e.g., from 0 = no odor to 10 =
extremely strong).

o Data Analysis: The mean intensity scores at each time point are plotted to generate a "dry-
down" curve. The time at which the intensity falls below a predetermined level is considered
the substantivity endpoint.

Section 3: Visualized Workflows and Pathways

Understanding the processes by which fragrances are evaluated and perceived is crucial for
research and development. The following diagrams illustrate a typical experimental workflow
and the biological pathway of odor perception.
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Caption: Workflow for Fragrance Performance Evaluation.
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Caption: Simplified Olfactory Signaling Pathway.
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Conclusion

3-Ethyl-4-octanol, a C10 branched alcohol, possesses physicochemical properties that
suggest its potential as a mid-note fragrance ingredient with a likely woody or earthy character.
While comprehensive performance data such as its odor detection threshold and substantivity
are not readily available in public literature, established protocols for GC-O and sensory
analysis provide a clear framework for its evaluation. Comparison with commercial compounds
like 1-Octanol, Linalool, and Iso E Super® highlights the diversity of fragrance molecules
available. Further empirical testing is necessary to fully characterize the olfactory profile and
performance of 3-Ethyl-4-octanol and determine its viability and unique contributions within
fragrance formulations for research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of 3-Ethyl-4-octanol and
Commercially Available Fragrance Compounds]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1633344#comparison-of-3-ethyl-4-
octanol-to-commercially-available-fragrance-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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